![molecular formula C8H17N3O3 B11821212 (1-Amino-1-hydroxyiminopropan-2-yl)-tert-butylcarbamic acid](/img/structure/B11821212.png)
(1-Amino-1-hydroxyiminopropan-2-yl)-tert-butylcarbamic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1-Amino-1-hydroxyiminopropan-2-yl)-tert-butylcarbamic acid is a versatile chemical compound with a unique molecular structure. It is widely used in scientific research due to its diverse applications in various fields such as chemistry, biology, medicine, and industry.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (1-Amino-1-hydroxyiminopropan-2-yl)-tert-butylcarbamic acid typically involves the reaction of tert-butyl carbamate with appropriate precursors under controlled conditions. The reaction conditions often include the use of solvents like tetrahydrofuran (THF) and catalysts to facilitate the reaction.
Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using automated reactors and stringent quality control measures to ensure the purity and consistency of the final product.
Chemical Reactions Analysis
Types of Reactions: (1-Amino-1-hydroxyiminopropan-2-yl)-tert-butylcarbamic acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties.
Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and substitution reagents like alkyl halides. The reactions are typically carried out under controlled temperature and pressure conditions to achieve the desired products.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxime derivatives, while reduction reactions can produce amine derivatives.
Scientific Research Applications
(1-Amino-1-hydroxyiminopropan-2-yl)-tert-butylcarbamic acid has numerous applications in scientific research:
Chemistry: It is used as a reagent in various chemical reactions and catalysis studies.
Biology: The compound is employed in biochemical assays and as a probe for studying enzyme activities.
Industry: The compound is used in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (1-Amino-1-hydroxyiminopropan-2-yl)-tert-butylcarbamic acid involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, thereby modulating biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use.
Comparison with Similar Compounds
- tert-Butyl (1-amino-1-(hydroxyimino)propan-2-yl)(methyl)carbamate
- Benzyl (R,Z)-(1-amino-1-(hydroxyimino)propan-2-yl)carbamate
Comparison: Compared to similar compounds, (1-Amino-1-hydroxyiminopropan-2-yl)-tert-butylcarbamic acid exhibits unique properties such as higher stability and reactivity under certain conditions. These characteristics make it particularly valuable for specific research applications.
Properties
Molecular Formula |
C8H17N3O3 |
---|---|
Molecular Weight |
203.24 g/mol |
IUPAC Name |
(1-amino-1-hydroxyiminopropan-2-yl)-tert-butylcarbamic acid |
InChI |
InChI=1S/C8H17N3O3/c1-5(6(9)10-14)11(7(12)13)8(2,3)4/h5,14H,1-4H3,(H2,9,10)(H,12,13) |
InChI Key |
QLEABYAIHGAYMH-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(=NO)N)N(C(=O)O)C(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.